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Compound of Interest

Compound Name: Methyl 4-acetylbenzoate

Cat. No.: B1345656 Get Quote

An In-depth Technical Guide on the Thermochemical Data for Methyl 4-Acetylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermochemical data for methyl 4-
acetylbenzoate. Due to the limited availability of comprehensive experimental thermochemical

data for this specific compound in the public domain, this guide also outlines the standard

experimental protocols used to determine such properties and presents a common synthesis

pathway.

Physicochemical Properties
A summary of the known physicochemical properties of methyl 4-acetylbenzoate is presented

in Table 1. This data is essential for understanding the compound's behavior in various

experimental and industrial settings.

Table 1: Physicochemical Properties of Methyl 4-Acetylbenzoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1345656?utm_src=pdf-interest
https://www.benchchem.com/product/b1345656?utm_src=pdf-body
https://www.benchchem.com/product/b1345656?utm_src=pdf-body
https://www.benchchem.com/product/b1345656?utm_src=pdf-body
https://www.benchchem.com/product/b1345656?utm_src=pdf-body
https://www.benchchem.com/product/b1345656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₁₀O₃ [1]

Molar Mass 178.18 g/mol [2]

Melting Point 93-96 °C [2][3]

Boiling Point 270.41 °C (rough estimate)

Vapor Pressure 0.00151 mmHg at 25°C

Note: A comprehensive experimental determination of all thermochemical properties for methyl
4-acetylbenzoate is not readily available in the reviewed literature. The boiling point and vapor

pressure are estimates and should be used with caution.

Thermochemical Data
Detailed experimental values for key thermochemical properties of methyl 4-acetylbenzoate,

such as the standard enthalpy of formation, enthalpy of sublimation, and heat capacity, are not

available in the currently accessible scientific literature. The determination of these values

would require dedicated experimental studies. For context, the standard molar enthalpy of

formation for the structurally related compound, methyl benzoate, has been reported as -276.1

± 4.0 kJ mol⁻¹ in the gaseous state.[4][5] This value can serve as a rough estimate, but it is not

a substitute for experimental data for methyl 4-acetylbenzoate.

Experimental Protocols
The following are detailed descriptions of the standard experimental methodologies that would

be employed to determine the key thermochemical properties of methyl 4-acetylbenzoate.

Combustion Calorimetry for Standard Enthalpy of
Formation
The standard enthalpy of formation (ΔfH°) is a fundamental thermodynamic property. For

organic compounds like methyl 4-acetylbenzoate, it is typically determined indirectly through

the measurement of the enthalpy of combustion (ΔcH°) using a bomb calorimeter.
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Experimental Workflow:

Sample Preparation Combustion Data Analysis

Weigh a precise mass
of methyl 4-acetylbenzoate Press into a pellet Attach a fuse wire Place pellet in a bomb

and pressurize with O₂

Immerse bomb in a known
volume of water in a calorimeter Ignite the sample Measure temperature change (ΔT) Calculate the heat released (q) Determine ΔcH° and subsequently ΔfH°

Click to download full resolution via product page

Combustion Calorimetry Workflow

Methodology:

Sample Preparation: A precisely weighed sample of methyl 4-acetylbenzoate (typically

around 1 gram) is pressed into a pellet. A fuse wire (e.g., nickel-chromium) of known mass

and combustion energy is attached to the pellet.

Bomb Assembly and Pressurization: The pellet and fuse are placed in a stainless steel

bomb, which is then sealed and pressurized with pure oxygen to approximately 30 atm. A

small, known amount of water is added to the bomb to ensure that the water formed during

combustion is in the liquid state.

Calorimetry: The sealed bomb is placed in a calorimeter containing a known volume of water.

The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water in the calorimeter is monitored with high

precision (e.g., using a platinum resistance thermometer) before, during, and after the

combustion.

Data Analysis: The temperature change (ΔT) is corrected for heat exchange with the

surroundings. The heat released during the combustion is calculated using the total heat
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capacity of the calorimeter system (bomb, water, etc.), which is determined by calibrating

with a standard substance of known enthalpy of combustion, such as benzoic acid.

Calculation of Enthalpy of Formation: The standard enthalpy of combustion (ΔcH°) is

calculated from the heat released. The standard enthalpy of formation (ΔfH°) is then derived

using Hess's law, from the known standard enthalpies of formation of the combustion

products (CO₂ and H₂O).

Knudsen Effusion Method for Vapor Pressure and
Enthalpy of Sublimation
The Knudsen effusion method is a reliable technique for determining the vapor pressure of

substances with low volatility. From the temperature dependence of the vapor pressure, the

enthalpy of sublimation (ΔsubH°) can be calculated using the Clausius-Clapeyron equation.

Experimental Workflow:

Preparation Effusion Analysis

Place sample in
Knudsen cell Weigh the cell Place cell in a high

vacuum chamber
Heat to a constant
temperature (T)

Allow vapor to effuse
through a small orifice

Weigh the cell after
a set time (t) Determine mass loss (Δm) Calculate vapor pressure (P) Determine ΔsubH° from

P vs. T data

Click to download full resolution via product page

Knudsen Effusion Method Workflow

Methodology:

Sample Preparation: A small amount of crystalline methyl 4-acetylbenzoate is placed in a

Knudsen cell, which is a small, thermostated container with a very small orifice of known

area. The cell is weighed precisely.

Effusion: The Knudsen cell is placed in a high-vacuum chamber. The cell is heated to a

desired, constant temperature. Under these conditions, the sample sublimes, and the vapor
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effuses through the orifice.

Mass Loss Measurement: After a specific period, the cell is cooled and weighed again to

determine the mass loss due to effusion.

Vapor Pressure Calculation: The vapor pressure inside the cell is calculated from the rate of

mass loss using the Knudsen equation: P = (Δm / (A * t)) * sqrt(2 * π * R * T / M) where P is

the vapor pressure, Δm is the mass loss, A is the area of the orifice, t is the time, R is the

ideal gas constant, T is the absolute temperature, and M is the molar mass of the substance.

Enthalpy of Sublimation: The experiment is repeated at several different temperatures. The

enthalpy of sublimation is then determined from the slope of a plot of ln(P) versus 1/T,

according to the Clausius-Clapeyron equation.

Synthesis Pathway
Methyl 4-acetylbenzoate is commonly synthesized via the Fischer esterification of 4-

acetylbenzoic acid with methanol, using a strong acid as a catalyst.[6]
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4-Acetylbenzoic Acid

Methyl 4-acetylbenzoate

Methanol H₂SO₄ (catalyst)

Water

+

Click to download full resolution via product page

Synthesis of Methyl 4-acetylbenzoate

This reaction involves the protonation of the carbonyl oxygen of the carboxylic acid, followed by

a nucleophilic attack by the methanol. Subsequent proton transfers and the elimination of a

water molecule yield the final ester product.

Conclusion
This technical guide summarizes the currently available physicochemical and thermochemical

information for methyl 4-acetylbenzoate. It is evident that there is a significant gap in the

experimental thermochemical data for this compound. The detailed experimental protocols

provided herein outline the standard methodologies that can be employed to obtain these

crucial parameters. The synthesis pathway illustrates a common method for its preparation.

Further experimental investigation is necessary to fully characterize the thermochemical
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properties of methyl 4-acetylbenzoate, which would be of great value to researchers and

professionals in the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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